2,4-Dichloro-6-fluorophenylacetonitrile
Overview
Description
2,4-Dichloro-6-fluorophenylacetonitrile (DCFPA) is an organofluorine compound that has been used in a variety of scientific research applications. It is a colorless liquid with a strong odor and is toxic if ingested. DCFPA is a versatile compound that is used in organic synthesis, as a catalyst, and as a reagent in various biochemical and physiological experiments. The compound has a wide range of applications due to its unique properties, including its stability, reactivity, and solubility.
Scientific Research Applications
2,4-Dichloro-6-fluorophenylacetonitrile is a versatile compound that is used in a variety of scientific research applications. It is used as a catalyst in organic synthesis, as a reagent in biochemical and physiological experiments, and as a substrate in enzymatic reactions. In addition, this compound is used as an inhibitor of enzymes, as a fluorescent probe, and as a photosensitizer in fluorescence imaging.
Mechanism of Action
2,4-Dichloro-6-fluorophenylacetonitrile is a fluorinated molecule that has a unique ability to interact with proteins and enzymes. It is able to bind to the active site of an enzyme and inhibit its activity, leading to a decrease in enzymatic activity. In addition, this compound is able to interact with proteins and other molecules in the cell and alter their structure, leading to changes in their biochemical and physiological functions.
Biochemical and Physiological Effects
This compound has been studied for its effects on a variety of biochemical and physiological processes. It has been found to inhibit the activity of enzymes involved in the metabolism of carbohydrates, lipids, and proteins. In addition, this compound has been found to inhibit the activity of enzymes involved in the synthesis of hormones and neurotransmitters. It has also been found to inhibit the growth of cancer cells and induce apoptosis in certain types of cells.
Advantages and Limitations for Lab Experiments
2,4-Dichloro-6-fluorophenylacetonitrile is a versatile compound that has a wide range of applications in scientific research. It is relatively stable, has a high purity, and is soluble in a variety of solvents. In addition, this compound is relatively inexpensive, making it an attractive option for laboratory experiments. However, it is toxic if ingested and should be handled with care.
Future Directions
The potential applications of 2,4-Dichloro-6-fluorophenylacetonitrile are vast, and there are many potential future directions for research. These include developing new synthesis methods for this compound, exploring new applications for the compound, and investigating the molecular mechanisms of its biochemical and physiological effects. In addition, further research could be done to explore the potential therapeutic applications of this compound, such as its ability to inhibit the growth of cancer cells. Finally, further research could be done to explore the potential environmental applications of this compound, such as its ability to degrade pollutants in the environment.
properties
IUPAC Name |
2-(2,4-dichloro-6-fluorophenyl)acetonitrile |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H4Cl2FN/c9-5-3-7(10)6(1-2-12)8(11)4-5/h3-4H,1H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
DKWBINSZQWTLBC-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(C=C(C(=C1F)CC#N)Cl)Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H4Cl2FN |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
204.02 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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